![molecular formula C29H28N2O6 B6493220 2-[6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(3-methoxyphenyl)acetamide CAS No. 897759-26-1](/img/structure/B6493220.png)
2-[6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(3-methoxyphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “2-[6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(3-methoxyphenyl)acetamide” is a complex organic molecule. It has a molecular formula of C31 H32 N2 O5 . The structure of the molecule includes a quinolinyl group, which is a bicyclic compound containing a benzene ring fused to a pyridine ring .
Molecular Structure Analysis
The molecular structure of this compound is based on a 1,4-dihydroquinoline core, which is a type of heterocyclic compound. This core is substituted with various functional groups including ethoxy, methoxy, and benzoyl groups .Physical And Chemical Properties Analysis
The compound has a molecular weight of 512.61 . It is achiral, meaning it does not have a non-superimposable mirror image . The logP value, a measure of the compound’s lipophilicity, is 6.0359 .Scientific Research Applications
Anticancer Properties
The compound’s structural features suggest potential as an anticancer agent. Researchers have investigated its effects on cancer cell lines, particularly those resistant to conventional chemotherapy. It may interfere with cell division, induce apoptosis, or inhibit specific signaling pathways crucial for tumor growth .
Anti-Inflammatory Activity
Due to its benzoyl and quinoline moieties, this compound could exhibit anti-inflammatory effects. It might modulate inflammatory mediators, such as cytokines and prostaglandins. Investigating its impact on inflammatory pathways could provide valuable insights for drug development .
Antimicrobial Applications
Compounds with quinoline scaffolds often possess antimicrobial properties. Researchers could explore its efficacy against bacteria, fungi, and parasites. The ethoxy and methoxy substituents may enhance its bioavailability and selectivity .
Benzylic Position Reactivity
The benzylic position in this compound is susceptible to nucleophilic substitution reactions. Investigating its reactivity with various nucleophiles (e.g., halides, amines) could lead to novel derivatives with diverse applications .
Drug Delivery Systems
The acetamide group suggests potential as a prodrug or drug carrier. Researchers could modify this compound to improve solubility, stability, and targeted delivery. Incorporating it into nanocarriers or liposomes might enhance drug bioavailability .
Photophysical Properties
Exploring its photophysical behavior could reveal applications in optoelectronics or imaging. Investigate its fluorescence, absorption spectra, and quantum yield. The compound’s unique structure may lead to interesting optical properties .
properties
IUPAC Name |
2-[6-ethoxy-3-(4-ethoxybenzoyl)-4-oxoquinolin-1-yl]-N-(3-methoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H28N2O6/c1-4-36-21-11-9-19(10-12-21)28(33)25-17-31(18-27(32)30-20-7-6-8-22(15-20)35-3)26-14-13-23(37-5-2)16-24(26)29(25)34/h6-17H,4-5,18H2,1-3H3,(H,30,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXFDWNAVRXNJKY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)C2=CN(C3=C(C2=O)C=C(C=C3)OCC)CC(=O)NC4=CC(=CC=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H28N2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
500.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(3-methoxyphenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.